Cas no 2060048-22-6 (7-chloro-5-fluoroisoquinoline-1-carboxylic acid)

• Product Name: 7-chloro-5-fluoroisoquinoline-1-carboxylic acid
• CAS No: 2060048-22-6
• MF: C₁₀H₅ClFNO₂
• MW: 225.603605031967
• MDL: MFCD30477888
• CID: 5212639
• PubChem ID: 125426049
• Update Time: 2025-06-12

7-chloro-5-fluoroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxylic acid, 7-chloro-5-fluoro-
• 7-chloro-5-fluoroisoquinoline-1-carboxylic acid

• MDL： MFCD30477888
• Inchi： 1S/C10H5ClFNO2/c11-5-3-7-6(8(12)4-5)1-2-13-9(7)10(14)15/h1-4H,(H,14,15)
• InChI Key： FVIGECDQBKBONJ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C(F)=CC(Cl)=C2)C=CN=1

Additional information on 7-chloro-5-fluoroisoquinoline-1-carboxylic acid

7-chloro-5-fluoroisoquinoline-1-carboxylic acid (CAS No. 2060048-22-6): A Key Intermediate in Modern Pharmaceutical Research

7-chloro-5-fluoroisoquinoline-1-carboxylic acid, identified by its CAS number 2060048-22-6, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The presence of both chloro and fluoro substituents in its structure imparts unique electronic and steric properties, making it a valuable building block for the synthesis of novel therapeutic agents.

The significance of 7-chloro-5-fluoroisoquinoline-1-carboxylic acid lies in its potential applications across various therapeutic areas. Recent studies have highlighted its role in the development of compounds targeting cancer, infectious diseases, and neurological disorders. The isoquinoline core is particularly recognized for its ability to interact with biological targets such as enzymes and receptors, which has fueled interest in derivatives of this scaffold.

In the realm of oncology, researchers have been exploring the use of 7-chloro-5-fluoroisoquinoline-1-carboxylic acid as a precursor for small-molecule inhibitors. These inhibitors are designed to disrupt critical signaling pathways involved in tumor growth and progression. For instance, studies have demonstrated that isoquinoline derivatives can modulate kinases and other enzymes that are overexpressed in cancer cells, offering a promising avenue for developing targeted therapies.

The fluoro substituent in 7-chloro-5-fluoroisoquinoline-1-carboxylic acid plays a crucial role in enhancing the metabolic stability and bioavailability of drug candidates. Fluorine atoms are known to influence pharmacokinetic properties, often leading to improved pharmacological activity. This feature has made fluorinated isoquinolines attractive for medicinal chemists seeking to optimize drug-like characteristics.

Beyond oncology, 7-chloro-5-fluoroisoquinoline-1-carboxylic acid has shown promise in the treatment of infectious diseases. The unique structural motifs present in this compound allow it to interact with bacterial and viral targets, making it a candidate for developing novel antimicrobial agents. Preliminary research indicates that derivatives of this scaffold can exhibit potent activity against resistant strains of pathogens, addressing a critical unmet need in global health.

The synthesis of 7-chloro-5-fluoroisoquinoline-1-carboxylic acid involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the functionalization of an isoquinoline precursor, followed by selective introduction of the chloro and fluoro groups. Advanced synthetic methodologies, including transition metal-catalyzed reactions and palladium-mediated cross-coupling techniques, are often employed to achieve high yields and purity.

The growing interest in 7-chloro-5-fluoroisoquinoline-1-carboxylic acid has spurred innovation in synthetic routes and process optimization. Researchers are continually seeking more efficient and sustainable methods to produce this intermediate on an industrial scale. Green chemistry principles are being integrated into synthetic strategies to minimize waste and reduce environmental impact, aligning with global efforts toward sustainable pharmaceutical manufacturing.

In conclusion, 7-chloro-5-fluoroisoquinoline-1-carboxylic acid (CAS No. 2060048-22-6) represents a cornerstone in modern pharmaceutical research. Its unique structural features and broad applicability make it an indispensable tool for medicinal chemists striving to develop innovative therapies. As research progresses, the potential uses of this compound are expected to expand, further solidifying its importance in the fight against human disease.